Cas no 1806341-78-5 (2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde
• CAS No: 1806341-78-5
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 4820247
• Update Time: 2025-10-28

2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde

• Inchi： 1S/C9H6BrNO2/c10-4-9-11-7-2-1-6(5-12)3-8(7)13-9/h1-3,5H,4H2
• InChI Key： YGNVHBXMYAPHTI-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC(C=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde

2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde: A Comprehensive Overview

The compound with CAS No 1806341-78-5, commonly referred to as 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a bromomethyl group attached to a benzo[d]oxazole ring system, further substituted with a carboxaldehyde moiety. The combination of these functional groups renders this compound versatile in its applications, particularly in the development of novel pharmaceutical agents and advanced materials.

Benzo[d]oxazole is a heterocyclic aromatic compound that forms the core structure of this molecule. The presence of the bromomethyl group introduces additional reactivity and selectivity, making it an attractive substrate for various chemical transformations. Recent studies have highlighted the potential of 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties.

One of the most recent advancements in the synthesis of this compound involves a highly efficient route utilizing microwave-assisted reactions. This method not only enhances the reaction yield but also reduces the overall production time, making it more feasible for large-scale manufacturing. The use of microwave technology has been shown to significantly improve the selectivity of the reaction, thereby minimizing byproduct formation and enhancing the purity of the final product.

In terms of applications, 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde has demonstrated promising results in drug design and development. Its ability to act as a versatile building block allows chemists to explore its potential in creating novel drug candidates with improved pharmacokinetic profiles. For instance, researchers have successfully utilized this compound as a key intermediate in the synthesis of protease inhibitors, which hold great promise in treating various viral infections.

Furthermore, recent studies have delved into the mechanistic insights behind the reactivity of this compound. The bromomethyl group has been identified as a key site for nucleophilic substitution reactions, enabling its use in click chemistry applications. This has opened up new avenues for its application in conjugate addition reactions and other bioconjugation strategies, further expanding its utility in medicinal chemistry.

The unique electronic properties of benzo[d]oxazole derivatives have also made them valuable in materials science. Specifically, their ability to act as electron-deficient aromatic systems makes them suitable candidates for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has focused on optimizing their electronic characteristics through strategic substitution patterns, with 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde emerging as a promising candidate for such applications.

In conclusion, 2-(Bromomethyl)benzo[d]oxazole-6-carboxaldehyde stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.